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Compound of Interest

Compound Name: GSK2850163 hydrochloride

Cat. No.: B10799446 Get Quote

Application Note & Protocol

For researchers, scientists, and drug development professionals, the accurate preparation and

proper storage of investigational compounds are paramount to ensure experimental

reproducibility and the integrity of results. This document provides detailed application notes

and protocols for the handling of GSK2850163 hydrochloride, a potent and selective inhibitor

of the inositol-requiring enzyme-1 alpha (IRE1α) pathway.

Introduction
GSK2850163 hydrochloride is a small molecule inhibitor that targets the kinase and

endoribonuclease (RNase) activities of IRE1α, a key transducer in the unfolded protein

response (UPR).[1] The UPR is a cellular stress response activated by the accumulation of

unfolded or misfolded proteins in the endoplasmic reticulum (ER).[1] By inhibiting IRE1α,

GSK2850163 blocks the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, a

critical step in the UPR signaling cascade.[1] GSK2850163 inhibits IRE1α kinase activity with

an IC50 of 20 nM and its RNase activity with an IC50 of 200 nM.[2][3][4] While highly selective,

weak inhibition of Ron and FGFR1 V561M kinases has been observed at significantly higher

concentrations (IC50 values of 4.4 µM and 17 µM, respectively).[2][3][4]
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Property Value

Molecular Formula C₂₄H₂₉Cl₂N₃O

Molecular Weight 446.41 g/mol

CAS Number 2319838-09-8

Appearance Colorless to yellow oil

Solution Preparation
The solubility of GSK2850163 hydrochloride can vary depending on the solvent. It is crucial to

use high-purity solvents to avoid introducing contaminants that could affect experimental

outcomes.

Table 1: Solubility of GSK2850163 Hydrochloride

Solvent Concentration Notes

DMSO ≥ 67.5 mg/mL (151.21 mM)

Ultrasonic treatment may be

required. Use newly opened,

anhydrous DMSO as the

compound is hygroscopic.[2]

Ethanol ≥ 50 mg/mL (112.00 mM)
Ultrasonic treatment may be

required.[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.25 mg/mL (5.04 mM)

This vehicle is suitable for in

vivo studies.[2]

10% DMSO, 90% Corn Oil ≥ 2.25 mg/mL (5.04 mM)
This vehicle is suitable for in

vivo studies.[2]

Protocol for Preparing a Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK2850163
hydrochloride in DMSO.

Materials:
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GSK2850163 hydrochloride

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a clean, controlled environment, such as a laminar

flow hood, to minimize contamination.

Weighing: Accurately weigh the desired amount of GSK2850163 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.46 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.[2]

Aliquotting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]

Storage: Store the aliquots as recommended in the storage section below.

Storage and Stability
Proper storage is critical to maintain the activity of GSK2850163 hydrochloride.

Table 2: Storage Conditions for GSK2850163 Hydrochloride
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Form Storage Temperature Storage Period

Pure Compound (Solid) -20°C 3 years

4°C 2 years

In Solvent (Stock Solution) -80°C 6 months

-20°C 1 month

General Storage Recommendations:

Light: Protect from light.

Moisture: Store in a dry, cool, and well-ventilated place in a tightly sealed container.[5] The

compound is hygroscopic.[2]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions.[2]

Signaling Pathway and Experimental Workflow
IRE1α Signaling Pathway Inhibition by GSK2850163
The following diagram illustrates the mechanism of action of GSK2850163 within the IRE1α

signaling pathway.
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Caption: Inhibition of the IRE1α signaling pathway by GSK2850163.

Experimental Workflow: Assessing IRE1α Inhibition
This diagram outlines a typical workflow for evaluating the efficacy of GSK2850163 in a cell-

based assay.
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Caption: General workflow for assessing IRE1α inhibition.

Protocol for Assessing IRE1α Inhibition via XBP1
Splicing
This protocol provides a method to measure the inhibition of IRE1α RNase activity by

quantifying the splicing of XBP1 mRNA using RT-qPCR.

Materials:

Cells cultured in appropriate media

ER stress inducer (e.g., Tunicamycin or Thapsigargin)

GSK2850163 hydrochloride stock solution (in DMSO)

Vehicle control (DMSO)

RNA extraction kit

Reverse transcription kit

qPCR master mix (e.g., SYBR Green-based)

Primers specific for spliced and unspliced XBP1
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qPCR instrument

Procedure:

Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to

adhere overnight.

ER Stress Induction and Treatment:

Pre-treat cells with various concentrations of GSK2850163 hydrochloride or vehicle

control for 1 hour.

Induce ER stress by adding an appropriate concentration of an ER stress inducer (e.g.,

2.5 µg/mL Tunicamycin) and incubate for an additional 4-16 hours.[6]

RNA Extraction: Harvest the cells and extract total RNA using a commercially available kit

according to the manufacturer's instructions.

cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

RT-qPCR:

Perform real-time quantitative PCR using primers that can distinguish between the spliced

(XBP1s) and unspliced (XBP1u) forms of XBP1 mRNA.

Analyze the qPCR data to determine the relative levels of XBP1s and XBP1u. A reduction

in the XBP1s/XBP1u ratio in GSK2850163-treated cells compared to vehicle-treated cells

indicates inhibition of IRE1α RNase activity.

Safety Precautions
Handle GSK2850163 hydrochloride in accordance with good industrial hygiene and safety

practices.[5] Wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.[5] Avoid contact with skin and eyes and prevent the formation of dust and

aerosols.[5] Ensure adequate ventilation.[5] Refer to the Safety Data Sheet (SDS) for complete

safety information.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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